Cas no 383131-04-2 (2-(naphthalen-2-yl)azepane)

2-(naphthalen-2-yl)azepane Properties

Names and Identifiers

• 1H-Azepine,hexahydro-2-(2-naphthalenyl)-
• 2-naphthalen-2-ylazepane
• 2-(naphthalen-2-yl)azepane
• 2-NAPHTHALEN-2-YL-AZEPANE
• AC1MM5IT
• BBL021532
• CTK4H9698
• MolPort-000-149-096
• STK894245
• DTXSID80390991
• 383131-04-2
• AKOS005144012
• 2-(2-naphthyl)azepane
• +Expand

• InChIKey： LPKABEPCBJDWOR-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H19N/c1-2-8-16(17-11-5-1)15-10-9-13-6-3-4-7-14(13)12-15/h3-4,6-7,9-10,12,16-17H,1-2,5,8,11H2
• SMILES： C1C2C(=CC=CC=2)C=CC=1C1CCCCCN1

Computed Properties

• Exact Mass: 225.15187
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 225.152
• Heavy Atom Count: 17
• Complexity: 238
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03